2-(3,4-dimethoxyphenyl)-N-(4-ethoxybenzo[d]thiazol-2-yl)acetamide

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C19H20N2O4S/c1-4-25-14-6-5-7-16-18(14)21-19(26-16)20-17(22)11-12-8-9-13(23-2)15(10-12)24-3/h5-10H,4,11H2,1-3H3,(H,20,21,22)
• InChI Key: NSWZNMJWWNCZRK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=N2)NC(=O)CC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C19H20N2O4S
• Molecular Weight: 372.4 g/mol

Description

The compound “2-(3,4-dimethoxyphenyl)-N-(4-ethoxybenzo[d]thiazol-2-yl)acetamide” is a complex organic molecule. It contains a benzothiazole ring, which is a heterocyclic compound (a ring structure containing atoms of at least two different elements), and two methoxy groups (OCH3) attached to a phenyl ring.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. The benzothiazole ring and the methoxy groups could potentially undergo a variety of organic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would need to be determined experimentally.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Derivatives : The compound is utilized in the synthesis of various derivatives, showcasing its versatility in chemical synthesis. N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives, for instance, are synthesized using a carbodiimide condensation process. These compounds are characterized by different analytical techniques, signifying the compound's role in producing structurally diverse molecules (Yu et al., 2014).

• Chemical Modification and Analysis : The compound's structure allows for modification and analysis, leading to the synthesis of various derivatives. For example, derivatives bearing different heterocyclic rings have been synthesized and screened for potential antitumor activity, indicating its significance in medicinal chemistry research (Yurttaş et al., 2015).

• Role in Synthesizing Novel Compounds : The compound acts as a precursor in synthesizing novel chemical structures with potential biological activities. For instance, derivatives synthesized from this compound have shown significant inhibitory activity on COX-2, analgesic activity, and anti-inflammatory activity, underscoring its utility in synthesizing bioactive molecules (Abu‐Hashem et al., 2020).

Biological and Pharmacological Applications

• Antitumor Activity : The compound is used as a core structure in synthesizing derivatives with antitumor properties. For example, derivatives synthesized using the 2-(4-aminophenyl)benzothiazole structure as a pharmacophoric group were screened for antitumor activity against various human tumor cell lines, highlighting its importance in cancer research (Yurttaş et al., 2015).

• Antimicrobial and Antifungal Activities : Some derivatives of the compound show promising antimicrobial and antifungal properties, making it a valuable entity in the search for new antimicrobial agents. For instance, rhodanine-3-acetic acid-based amides, esters, and derivatives synthesized from this compound were active against mycobacteria, indicating its potential in antimicrobial drug development (Krátký et al., 2017).

Photophysical Properties and Applications

• Ligand-Protein Interactions and Spectroscopic Studies : The compound and its derivatives have been studied for their ligand-protein interactions and photovoltaic efficiency. Spectroscopic and quantum mechanical studies reveal insights into their electronic properties and potential applications in dye-sensitized solar cells, highlighting their relevance in materials science and renewable energy research (Mary et al., 2020).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some benzothiazole derivatives have been studied for their antimicrobial properties.

Safety and Hazards

The safety and hazards associated with this compound would also need to be determined experimentally. It’s important to handle all chemical compounds with appropriate safety precautions.

Future Directions

Future research on this compound could involve studying its potential applications, such as its use in pharmaceuticals or materials science.